3-Methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid

• IUPAC Name: 3-methyl-2-oxo-1H-quinoxaline-6-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c1-5-9(13)12-7-3-2-6(10(14)15)4-8(7)11-5/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key: GZIHPYLBMBLOOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC(=C2)C(=O)O)NC1=O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol

Description

3-Methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Peptide Derivatives of 1,2-Dihydro-3-Methyl-2-Oxoquinoxaline-6-Carboxylic Acid :

  • Research Focus : This study synthesized peptide derivatives of 3-Methyl-2-oxo-1,2-dihydroquinoxaline-6-carboxylic acid and evaluated their antimicrobial, antifungal, and anthelmintic activities. Additionally, a molecular docking study suggested potential for targeting the human papillomavirus (HPV-16) E6 oncoprotein.
  • Source : (Chaudhary, Tarazi, & Kumar, 2016).

• Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity :

  • Research Focus : This paper discussed the production of new derivatives of this compound and tested their anticancer effect against the breast cancer MCF-7 cell line, showing significant activity in some compounds.
  • Source : (Gaber et al., 2021).

• 1H-NMR Study on the Tautomer Ratios in 3-(Arylhydrazono)-methyl-2-oxo-1,2-dihydroquinoxalines :

  • Research Focus : The study focused on the tautomeric behavior of 3-(arylhydrazono)methyl-2-oxo-1,2-dihydroquinoxalines, analyzing the chemical shifts of various protons in these compounds.
  • Source : (Kurasawa et al., 1996).

• Synthesis and Antihypoxic Activity of 4-Hydroxy-6,7-Dimethoxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxylic Acid N-R-Amide Hydrochlorides :

  • Research Focus : This paper described the synthesis of derivatives of this compound and their evaluation for antihypoxic activity, identifying several compounds with high antihypoxic effects.
  • Source : (Ukrainets, Mospanova, & Davidenko, 2014).